4-chloro-6-isopentyl-2-pyrimidinamine

• IUPAC Name: 4-chloro-6-(3-methylbutyl)pyrimidin-2-amine
• InChI: InChI=1S/C9H14ClN3/c1-6(2)3-4-7-5-8(10)13-9(11)12-7/h5-6H,3-4H2,1-2H3,(H2,11,12,13)
• InChI Key: UQBHAMBTKJQOOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=CC(=NC(=N1)N)Cl
• Molecular Formula: C9H14ClN3
• Molecular Weight: 199.68 g/mol

Description

4-Chloro-6-isopentyl-2-pyrimidinamine is a pyrimidine derivative featuring a chlorine atom at position 4, an isopentyl group (3-methylbutyl) at position 6, and an amine group at position 2. The isopentyl substituent distinguishes it from related compounds by conferring enhanced lipophilicity, which may influence solubility, membrane permeability, and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-6-isopentyl-2-pyrimidinamine typically involves the nucleophilic substitution of a halogenated pyrimidine derivative. One common method is the reaction of 2-chloro-4,6-dimethylpyrimidine with an appropriate amine under microwave irradiation. This method is advantageous due to its efficiency and reduced reaction times compared to conventional heating .

Industrial Production Methods

Industrial production of 4-chloro-6-isopentyl-2-pyrimidinamine may involve large-scale microwave-assisted synthesis or other optimized methods to ensure high yield and purity. The choice of method depends on factors such as cost, availability of reagents, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

4-chloro-6-isopentyl-2-pyrimidinamine can undergo various chemical reactions, including:

Nucleophilic substitution: The chlorine atom at the 4th position can be replaced by other nucleophiles.

Oxidation and reduction: The compound can participate in redox reactions under appropriate conditions.

Coupling reactions: It can be involved in Suzuki–Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium amide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Coupling reactions: Palladium catalysts and organoboron reagents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrimidines, while coupling reactions can produce complex aromatic compounds.

Scientific Research Applications

4-chloro-6-isopentyl-2-pyrimidinamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural similarity to other bioactive pyrimidines.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-chloro-6-isopentyl-2-pyrimidinamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

The following analysis compares 4-chloro-6-isopentyl-2-pyrimidinamine with structurally related pyrimidine derivatives, focusing on substituent effects, physicochemical properties, and inferred biological implications.

Structural and Physicochemical Properties

Table 1: Key Properties of 4-Chloro-6-isopentyl-2-pyrimidinamine and Analogs

Compound Name	CAS	Substituents (Position 4, 6)	Molecular Formula	Molecular Weight	Key Properties
4-Chloro-6-isopentyl-2-pyrimidinamine	Not Provided	Cl, isopentyl (C5H11)	C9H14ClN3	215.68	High lipophilicity (estimated logP ~3.5)
4-Chloro-6-isopropyl-2-pyrimidinamine	26032-72-4	Cl, isopropyl (C3H7)	C7H10ClN3	171.63	Moderate lipophilicity (logP ~2.8)
4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine	132938-37-5	Cl, methyl (C1H3), propynyl (C3H3)	C8H8ClN3	181.62	Reactive propynyl group for click chemistry
4-(Benzylsulfanyl)-6-chloro-2-pyrimidinamine	478258-60-5	Cl, benzylsulfanyl (C7H7S)	C11H10ClN3S	251.74	Aromatic, sulfur-enhanced polarity
4-Chloro-6-[(4-fluorophenyl)sulfanyl]-2-pyrimidinamine	339015-98-4	Cl, 4-fluorophenylsulfanyl (C6H4FS)	C10H7ClFN3S	255.70	Halogen bonding potential
4-Chloro-6-(phenylmethoxy)-2-pyrimidinamine	210992-85-1	Cl, benzyloxy (C7H7O)	C11H10ClN3O	235.67	Oxygen-mediated polarity

Substituent Impact Analysis

Aliphatic Substituents

• Isopentyl vs. Isopropyl/Methyl : The isopentyl group (C5H11) increases molecular weight and lipophilicity compared to isopropyl (C3H7) or methyl (C1H3) groups. This enhances membrane permeability but may reduce aqueous solubility. For example, 4-chloro-6-isopropyl-2-pyrimidinamine (logP ~2.8) is less lipophilic than the isopentyl analog (logP ~3.5), making the latter more suitable for hydrophobic environments .
• Propynyl Group : The propynyl substituent in 132938-37-5 introduces alkyne functionality, enabling click chemistry applications. However, its smaller size compared to isopentyl may limit lipid bilayer penetration .

Aromatic and Heteroatom-Containing Substituents

• This compound may exhibit mixed solubility (polar S atom vs. hydrophobic benzene ring) .
• 4-Fluorophenylsulfanyl (339015-98-4) : Fluorine introduces electronegativity, enhancing metabolic stability and halogen bonding. The combined sulfur and fluorine substituents create a balance between polarity and lipophilicity .